(2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine

• IUPAC Name: 1-(2-chlorophenyl)-N-[4-[[4-[(2-chlorophenyl)methylideneamino]phenyl]methyl]phenyl]methanimine
• InChI: InChI=1S/C27H20Cl2N2/c28-26-7-3-1-5-22(26)18-30-24-13-9-20(10-14-24)17-21-11-15-25(16-12-21)31-19-23-6-2-4-8-27(23)29/h1-16,18-19H,17H2
• InChI Key: DNPWJNYWWYZJCF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C=NC2=CC=C(C=C2)CC3=CC=C(C=C3)N=CC4=CC=CC=C4Cl)Cl
• Molecular Formula: C27H20Cl2N2
• DSSTOX Substance ID: DTXSID10364645
• Molecular Weight: 443.4 g/mol
• CAS RN: 152419-87-9

Description

(2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine, also known as CBPA, is a synthetic compound that has been studied for its potential applications in scientific research. CBPA is a derivative of 4-aminobenzylidene, which has been shown to have anti-cancer properties. In

Mechanism of Action

(2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine has been shown to inhibit the growth of cancer cells by inducing apoptosis, or programmed cell death. It does this by activating the caspase pathway, which is involved in the regulation of apoptosis. (2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine has also been shown to inhibit the activity of the enzyme topoisomerase, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
(2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine has been shown to have low toxicity in vitro and in vivo. It has been shown to be selective for cancer cells, with little effect on normal cells. (2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine has also been shown to have anti-inflammatory properties, which may be useful in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

(2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine has several advantages for use in lab experiments. It is easy to synthesize and purify, and has low toxicity. (2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine is also selective for cancer cells, making it a useful tool for studying cancer biology. However, (2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine has some limitations. It is not water-soluble, which may limit its use in certain experiments. (2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine also has limited stability, which may affect its use in long-term experiments.

Future Directions

There are several future directions for research on (2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine. One area of research is the development of (2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine derivatives with improved properties, such as water solubility and stability. (2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine could also be used as a tool for studying other diseases, such as inflammatory diseases. Another area of research is the development of (2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine-based imaging probes for cancer diagnosis and monitoring. Finally, (2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine could be used in combination with other anti-cancer drugs to enhance their efficacy and reduce toxicity.

Scientific Research Applications

(2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine has been studied for its potential applications in scientific research, particularly in the field of cancer research. It has been shown to have anti-cancer properties and has been tested in vitro and in vivo on various cancer cell lines and animal models. (2-chlorobenzylidene)(4-{4-[(2-chlorobenzylidene)amino]benzyl}phenyl)amine has also been studied for its potential use as a fluorescent probe for imaging cancer cells.